Cas no 1313738-66-7 (2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one)

• Product Name: 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one
• CAS No: 1313738-66-7
• MF: C₁₂H₇Cl₂N₃O
• MW: 280.109480142593
• MDL: MFCD19443924
• CID: 1078716
• PubChem ID: 66521732
• Update Time: 2025-06-08

2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-1,2-dihydropyrazolo-[3,4-c]pyridin-3-one
• 2-(2,6-Dichlorophenyl)-1,2-dihydro-3H-pyrazolo[3,4-c]pyridin-3-on e
• 2-(2,6-Dichlorophenyl)-1H-pyrazolo[3,4-c]pyridin-3(2H)-one
• 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one
• MFCD19443924
• 2-(2,6-dichlorophenyl)-1H,2H,3H-pyrazolo[3,4-c]pyridin-3-one
• CS2043
• J-505501
• 131373-86-9
• 2-(2,6-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridin-3-one
• AMY5567
• AKOS015949522
• 2-(2,6-Dichlorophenyl)-1,2-dihydro-3H-pyrazolo[3,4-c]pyridin-3-one
• DTXSID501160452
• 1313738-66-7
• 3H-Pyrazolo[3,4-c]pyridin-3-one, 2-(2,6-dichlorophenyl)-1,2-dihydro-
• 2(2,6-Dichloro-phenyl)-1,2-dihydropyrazolo-[3,4-C]pyridin-3-one
• CS-0334511

• MDL： MFCD19443924
• Inchi： 1S/C12H7Cl2N3O/c13-8-2-1-3-9(14)11(8)17-12(18)7-4-5-15-6-10(7)16-17/h1-6,16H
• InChI Key： ASXDOYMNDNXVBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1C(C2C=CN=CC=2N1)=O)Cl

Computed Properties

• Exact Mass: 278.9966172g/mol
• Monoisotopic Mass: 278.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one

Introduction to 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one (CAS No. 1313738-66-7) and Its Emerging Applications in Chemical Biology

2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one, identified by the chemical identifier CAS No. 1313738-66-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural framework and promising biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential in drug discovery and development. The presence of both chlorine substituents on the phenyl ring and the fused pyrazolo[3,4-c]pyridine core imparts distinct electronic and steric properties, making it a versatile candidate for further investigation.

The molecular structure of 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one consists of a dihydropyrazolopyridine ring system linked to a chlorinated phenyl group. This arrangement not only enhances the compound's solubility in various solvents but also influences its interactions with biological targets. The chlorine atoms at the 2 and 6 positions of the phenyl ring are particularly noteworthy, as they can serve as pharmacophores that modulate binding affinity and selectivity. Such structural features have been exploited in the design of molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, pyrazolopyridines have emerged as a privileged scaffold due to their ability to engage with multiple biological targets. 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one has been investigated for its potential role in modulating various biological pathways, particularly those implicated in inflammation and cancer. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and enzymes involved in these pathways.

One of the most compelling aspects of 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one is its structural versatility. The dihydropyrazolopyridine core can be further modified to fine-tune its biological activity. For instance, substituents introduced at different positions on the ring system can alter binding interactions with target proteins. This flexibility has allowed researchers to generate libraries of derivatives with tailored properties for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The synthesis of 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include condensation reactions to form the heterocyclic core followed by functionalization with chlorinated phenyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound and its derivatives.

From a computational chemistry perspective, 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how the chlorine substituents influence binding affinity and selectivity. For instance, computational analyses have revealed that the electron-withdrawing nature of chlorine atoms enhances interactions with negatively charged residues on target proteins.

In vivo studies have begun to explore the pharmacological potential of 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one in model organisms. Initial findings suggest that this compound exhibits promising anti-inflammatory and anti-proliferative effects without significant toxicity at tested doses. These results are particularly encouraging given the growing demand for alternative treatments for chronic inflammatory diseases and cancer.

The development of 2-(2,6-dichloro-phenyl)-1,2-dihydropyrazolo[3,4-c]pyridin-3-one as a lead compound underscores the importance of heterocyclic chemistry in modern drug discovery. The ability to modify its structure while maintaining or enhancing biological activity makes it an attractive candidate for further optimization into novel therapeutics. As research continues to uncover new biological targets and mechanisms of action associated with this scaffold.

The future prospects for CAS No 1313738-66-7 are bright given its unique structural features and promising biological activities. Ongoing research aims to elucidate its mechanism of action in greater detail while exploring new derivatives with improved pharmacokinetic properties. Collaborative efforts between synthetic chemists